Cas no 127214-85-1 (2-Hepten-4-one,6-[(1R,4S,5R)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-)

• Product Name: 2-Hepten-4-one,6-[(1R,4S,5R)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-
• CAS No: 127214-85-1
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 212386
• PubChem ID: 14287395
• Update Time: 2024-11-05

2-Hepten-4-one,6-[(1R,4S,5R)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-4-one,6-[(1R,4S,5R)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-
• (+)-Bisacurone B
• 2-Hepten-4-one,6-(4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-, [1R-[1a(S*),4a,5a]]-
• Bisacurone B
• 6-(4,5-DIHYDROXY-4-METHYLCYCLOHEX-2-EN-1-YL)-2-METHYLHEPT-2-EN-4-ONE
• CHEBI:167989
• SCHEMBL21786526
• DTXSID301316738
• SCHEMBL20138469
• (6S)-6-((1R,4S,5R)-4,5-Dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-2-hepten-4-one
• (6S)-6-[(1R,4S,5R)-4,5-DIHYDROXY-4-METHYLCYCLOHEX-2-EN-1-YL]-2-METHYLHEPT-2-EN-4-ONE
• 2-Hepten-4-one, 6-((1R,4S,5R)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-, (6S)-
• 127214-85-1
• UNII-NA37AH8VXY
• (6S)-6-[(1R,4S,5R)-4,5-Dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-2-hepten-4-one
• NA37AH8VXY
• 2-Hepten-4-one, 6-[(1R,4S,5R)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-

• Inchi： 1S/C15H24O3/c1-10(2)7-13(16)8-11(3)12-5-6-15(4,18)14(17)9-12/h5-7,11-12,14,17-18H,8-9H2,1-4H3/t11-,12+,14+,15-/m0/s1
• InChI Key： QJOWFYQIUZMPRY-MXYBEHONSA-N
• SMILES： C/C(/C)=C\C(=O)C[C@@H]([C@H]1C[C@@H](O)[C@](O)(C)C=C1)C

Computed Properties

• Exact Mass: 252.17254462g/mol
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids